Cas no 2228094-51-5 (methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate
• CAS No: 2228094-51-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6373757
• PubChem ID: 165626950
• Update Time: 2025-06-08

methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate
• 2228094-51-5
• EN300-1784091

• Inchi： 1S/C11H21NO3/c1-11(2,9(12)10(13)14-3)8-5-4-6-15-7-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： GNVRFFWXTYZTFF-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate

Methyl 2-Amino-3-Methyl-3-(Oxan-3-yl)Butanoate (CAS No. 2228094-51-5): A Comprehensive Overview

Methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate (CAS No. 2228094-51-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, also known as methyl 2-amino-3-methyl-3-(tetrahydro-2H-pyran-3-yl)butanoate, is characterized by its amino and ester functionalities, which confer it with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate consists of a central carbon atom bonded to an amino group, a methyl group, and an ester group. The presence of the tetrahydro-2H-pyran ring (oxan) adds complexity and stability to the molecule, influencing its reactivity and solubility. This structural diversity allows for a wide range of chemical modifications, making it an attractive target for synthetic chemists and drug developers.

Recent studies have highlighted the potential therapeutic applications of methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate has shown promise in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate the activity of certain neurotransmitters. Specifically, it was found to enhance the release of dopamine in dopaminergic neurons, which could be beneficial in treating conditions such as Parkinson's disease.

The pharmacokinetic properties of methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

In terms of synthetic methods, several approaches have been developed to produce methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate. One common method involves the condensation of an appropriate amino acid derivative with a tetrahydrofuran ring-containing reagent followed by esterification. These synthetic routes are highly efficient and scalable, facilitating large-scale production for both research and commercial purposes.

The safety profile of methyl 2-amino-3-methyl-3-(oxan-3-yl)butanoate has been evaluated through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Overall, methyl 2-amino-3-methyl-3-(oxan-3-y l)butanoate (CAS No. 2228094-51-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development and potential clinical use.